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Compound of Interest

Compound Name: Gualamyecin

Cat. No.: B1243600

A thorough review of available scientific literature reveals a significant lack of comprehensive
data on the cross-resistance of Gualamycin with other pesticides. Gualamycin, a novel
acaricide isolated from Streptomyces sp. NK11687, has shown efficacy against mites, including
those resistant to Dicofol[1]. However, detailed comparative studies with a broader range of
pesticides are not publicly available, precluding a full comparative guide as initially requested.

The initial findings from 1995 demonstrated that Gualamycin exhibited 100% acaricidal activity
at a concentration of 250 micrograms/ml against both sensitive and Dicofol-resistant mites[1].
This suggests that Gualamycin's mode of action may differ from that of Dicofol, a chlorinated
hydrocarbon insecticide. Unfortunately, the specific biochemical target and the mechanism of
action of Gualamycin have not been detailed in the available literature. Without this crucial
information, it is not possible to predict or infer potential cross-resistance with other classes of
pesticides.

Understanding cross-resistance is critical for effective pest management strategies. It occurs
when a pest population develops resistance to a particular pesticide and, as a result, becomes
resistant to other pesticides, often those with a similar mode of action. The absence of data on
Gualamycin's interactions with other commonly used acaricides and insecticides means that
its potential role in resistance management programs remains largely theoretical.

Further research into the mode of action of Gualamycin and comprehensive cross-resistance
studies are necessary to provide the data required for a detailed comparative analysis. Such
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studies would involve bioassays on various pesticide-resistant strains of mites and other target
pests, providing the quantitative data needed to establish resistance ratios and resistance risk
assessments.

Due to the limited information, it is not possible to provide the requested data tables, detailed
experimental protocols, or signaling pathway diagrams related to Gualamycin cross-
resistance. Researchers and drug development professionals interested in Gualamycin are
encouraged to conduct further studies to elucidate its mode of action and resistance profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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